Cas no 1695777-23-1 (2-Oxiranecarboxylic acid, 2-chloro-3,3-diethyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 2-chloro-3,3-diethyl-, methyl ester
• CAS No: 1695777-23-1
• MF: C₈H₁₃ClO₃
• MW: 192.640022039413
• CID: 5274912
• Update Time: 2025-11-07

2-Oxiranecarboxylic acid, 2-chloro-3,3-diethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 2-chloro-3,3-diethyl-, methyl ester

• Inchi： 1S/C8H13ClO3/c1-4-7(5-2)8(9,12-7)6(10)11-3/h4-5H2,1-3H3
• InChI Key： VJCGUGLREHYBAI-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)C1(Cl)C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on 2-Oxiranecarboxylic acid, 2-chloro-3,3-diethyl-, methyl ester

Comprehensive Overview of 2-Oxiranecarboxylic acid, 2-chloro-3,3-diethyl-, methyl ester (CAS No. 1695777-23-1)

The chemical compound 2-Oxiranecarboxylic acid, 2-chloro-3,3-diethyl-, methyl ester (CAS No. 1695777-23-1) is a specialized epoxide derivative with significant applications in organic synthesis and pharmaceutical research. This compound belongs to the class of oxirane carboxylates, which are known for their reactivity and versatility in forming complex molecular structures. The presence of a chloro and diethyl substituent on the oxirane ring enhances its utility in stereoselective synthesis, making it a valuable intermediate for researchers.

In recent years, the demand for high-purity epoxides like 2-Oxiranecarboxylic acid, 2-chloro-3,3-diethyl-, methyl ester has surged due to their role in developing bioactive molecules and advanced materials. Researchers frequently search for "epoxide reactivity" and "chiral building blocks" to explore novel synthetic pathways. This compound's unique structure aligns with these interests, offering opportunities for asymmetric catalysis and green chemistry applications. Its methyl ester group further facilitates solubility in organic solvents, streamlining laboratory workflows.

The synthesis of CAS No. 1695777-23-1 involves stereocontrolled reactions, a topic gaining traction in AI-driven drug discovery. Computational tools now predict optimal conditions for epoxide formation, reducing trial-and-error in labs. Queries like "epoxide stability" and "diethyl-substituted oxiranes" reflect user curiosity about storage and handling. While this compound is stable under inert conditions, its chloro moiety warrants careful handling to preserve integrity.

From an industrial perspective, 2-Oxiranecarboxylic acid derivatives are pivotal in producing polymeric materials and fine chemicals. Innovations in sustainable chemistry have spotlighted such compounds as alternatives to traditional reagents. Searches for "eco-friendly epoxides" and "low-toxicity intermediates" underscore this shift. The diethyl groups in CAS 1695777-23-1 contribute to reduced volatility, aligning with safer process design.

Analytical characterization of this compound typically employs NMR spectroscopy and mass spectrometry, techniques frequently discussed in "structure elucidation" forums. Its methyl ester signature peaks aid in rapid identification, while the chloro substituent influences fragmentation patterns. These features make it a model compound for teaching spectral interpretation in academic settings.

Future research directions may explore CAS No. 1695777-23-1 in bioconjugation or prodrug development, areas trending in "targeted drug delivery" searches. Its balanced lipophilicity from the diethyl groups could enhance membrane permeability, a hot topic in pharmacokinetic optimization. As synthetic methodologies evolve, this compound's role in high-value chemical production is poised to expand.